alpha-Methylstyrene

Specification

• Description: Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.; Alpha-Methylstyrene is an olefinic compound.; Isopropenylbenzene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 115°F. May be mildly toxic by ingestion, inhalation and skin absorption. Vapors may be narcotic by inhalation. Used as a solvent and to make other chemicals.
• CAS No.: 25014-31-7
• Molecular Formula: C9H10; C6H5C(CH3)=CH2; C9H10
• Molecular Weight: 118.18 g/mol
• IUPAC Name: prop-1-en-2-ylbenzene
• Standard InChI: InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
• Standard InChI Key: XYLMUPLGERFSHI-UHFFFAOYSA-N
• Impurities: Contaminated by (max concn) cumene (0.15%), n-propylbenzene (0.20%), sec-butylbenzene (0.40%), tert-butylbenzene (0.40%), trans-2-phenylbutane-2 (0.05%), 2-phenylbutene-1 (0.01%), dimers (0.01%), polymers(0.01%), phenol (0.005%), and p-tert-butylcatechol (as stabilizer; 0.005%).; beta-Methylstyrene is an impurity contained in alpha-methylstyrene at a concn of about 0.5% by weight(1).
• SMILES: CC(=C)C1=CC=CC=C1
• Canonical SMILES: CC(=C)C1=CC=CC=C1
• Boiling Point: 329.7 °F at 760 mm Hg (NTP, 1992); 165.4 °C; 164 °C; 330°F
• Colorform: Colorless liquid ...
• Flash Point: 129 °F (NTP, 1992); 83.89 °C (CLOSED CUP); 57.8 °C (Cleveland open-cup); 54 °C; 129°F
• Melting Point: -9 °F (NTP, 1992); -23.2 °C; -23 °C; -10°F